3'-Chloro-3-fluorobiphenyl-2-carbonitrile

• Molecular Formula: C13H7ClFN
• Molecular Weight: 231.65 g/mol
• IUPAC Name: 2-(3-chlorophenyl)-6-fluorobenzonitrile
• InChI: InChI=1S/C13H7ClFN/c14-10-4-1-3-9(7-10)11-5-2-6-13(15)12(11)8-16/h1-7H
• InChI Key: PRSUBUMPAOTMCD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C2=C(C(=CC=C2)F)C#N

Description

3'-Chloro-3-fluorobiphenyl-2-carbonitrile is a useful research compound. Its molecular formula is C13H7ClFN and its molecular weight is 231.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a dry round bottom flask were added 2-fluoro-6-iodobenzonitrile (500 mg; 2.02 mmol), 3-chlorophenyl boronic acid (380 mg; 2.43 mmol), sodium carbonate (2.32 g; 21.86 mmol), tetrakis(triphenylphosphine)palladium(0) (77 mg; 0.07 mmol), DME (20 mL) and water (20 mL) and heated to reflux for 8 hours. The reaction mixture was cooled to room temperature and extracted with ethyl acetate (3×), washed with brine (1×) and water (1×). Organic layers were combined and dried over sodium sulfate and then filtered and solvent removed to yield crude material which was purified by column chromatography (4% ethyl acetate/hexane) to obtain 150 milligrams of 3′-chloro-3-fluorobiphenyl-2-carbonitrile.